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Introduction
The Origin Recognition Complex (ORC) is a fundamental component of the DNA replication

machinery in eukaryotes. Orc6, the smallest subunit of this complex, plays a critical role in the

regulation of DNA replication and cell cycle progression. The phosphorylation of Orc6 is a key

post-translational modification that modulates its function, influencing replication licensing and

responding to DNA damage.

Several kinases are known to phosphorylate Orc6 at specific residues, leading to distinct

cellular outcomes. Cyclin-dependent kinase 1 (Cdk1) phosphorylates Orc6 at threonine 195

(T195) during mitosis, which is thought to prevent premature replication origin licensing. In

response to DNA damage, particularly oxidative stress during the S-phase, Ataxia

Telangiectasia and Rad3-related (ATR) kinase phosphorylates Orc6 at threonine 229 (T229), a

crucial step for activating the DNA damage response and maintaining genome stability.

GW297361 is an oxindole-based small molecule identified as a Cyclin-Dependent Kinase

(CDK) inhibitor. In vitro studies have shown that GW297361 inhibits yeast Cdk1 with an IC50 of

20 nM. Given that human Cdk1 is a key kinase responsible for Orc6 phosphorylation,
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GW297361 presents a valuable tool for investigating the role of Cdk1-mediated Orc6

phosphorylation in cell cycle control and DNA replication.

These application notes provide a comprehensive overview and detailed protocols for an in

vitro and cell-based assay to evaluate the effect of GW297361 on Orc6 phosphorylation.

Signaling Pathway of Orc6 Phosphorylation
The phosphorylation of Orc6 is a tightly regulated process integrated into the cell cycle and

DNA damage response pathways. The following diagram illustrates the key kinases and

phosphorylation sites on Orc6.

G2/M Phase

S-Phase / DNA Damage Response

Cdk1/Cyclin B

Orc6

 T195

ATR

 T229

DNA Damage
(Oxidative Stress)

pT195-Orc6

pT229-Orc6

Inhibition of
Replication Licensing

DNA Damage
Response Activation

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: GW297361 Orc6
Phosphorylation Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10755381/docs#application-notes-and-protocols-
gw297361-orc6-phosphorylation-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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